Cas no 1805466-69-6 (Methyl 4-(difluoromethyl)-3-methoxy-2-nitropyridine-5-carboxylate)

• Product Name: Methyl 4-(difluoromethyl)-3-methoxy-2-nitropyridine-5-carboxylate
• CAS No: 1805466-69-6
• MF: C₉H₈F₂N₂O₅
• MW: 262.167029380798
• CID: 4803972
• Update Time: 2025-10-29

Methyl 4-(difluoromethyl)-3-methoxy-2-nitropyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(difluoromethyl)-3-methoxy-2-nitropyridine-5-carboxylate

• Inchi： 1S/C9H8F2N2O5/c1-17-6-5(7(10)11)4(9(14)18-2)3-12-8(6)13(15)16/h3,7H,1-2H3
• InChI Key： UAPGKSDAIGAZIS-UHFFFAOYSA-N
• SMILES： FC(C1=C(C([N+](=O)[O-])=NC=C1C(=O)OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 323
• XLogP3: 1.5
• Topological Polar Surface Area: 94.2

Additional information on Methyl 4-(difluoromethyl)-3-methoxy-2-nitropyridine-5-carboxylate

Methyl 4-(difluoromethyl)-3-methoxy-2-nitropyridine-5-carboxylate: A Comprehensive Overview

Methyl 4-(difluoromethyl)-3-methoxy-2-nitropyridine-5-carboxylate, identified by the CAS number 1805466-69-6, is a highly specialized organic compound with significant applications in various fields, particularly in the realm of chemical synthesis and material science. This compound has garnered attention due to its unique structural properties and potential utility in advanced chemical systems. The molecule is characterized by a pyridine ring substituted with multiple functional groups, including a difluoromethyl group, a methoxy group, and a nitro group, all of which contribute to its distinctive chemical behavior.

The pyridine ring serves as the central framework of this compound, providing a rigid structure that facilitates various chemical reactions. The presence of the difluoromethyl group introduces electron-withdrawing effects, enhancing the reactivity of the molecule in certain contexts. Meanwhile, the methoxy group imparts electron-donating properties, which can modulate the electronic environment of the pyridine ring and influence its reactivity in different reaction conditions.

One of the most notable features of Methyl 4-(difluoromethyl)-3-methoxy-2-nitropyridine-5-carboxylate is its nitro group, which is a strong electron-withdrawing substituent. This group significantly impacts the electronic characteristics of the molecule, making it highly suitable for applications that require high reactivity or selectivity. Recent studies have highlighted the potential of this compound in synthesizing advanced materials, such as coordination polymers and metal-organic frameworks (MOFs), where its functional groups can act as versatile building blocks.

In terms of synthesis, Methyl 4-(difluoromethyl)-3-methoxy-2-nitropyridine-5-carboxylate can be prepared through a variety of routes, including multi-step organic synthesis and microwave-assisted synthesis techniques. These methods often involve strategic functionalization of pyridine derivatives to introduce the desired substituents in a controlled manner. The use of modern synthetic methodologies has enabled researchers to optimize reaction conditions, thereby improving yield and purity.

Recent research has focused on exploring the electronic properties of this compound using computational chemistry tools such as density functional theory (DFT). These studies have provided insights into its molecular orbitals and electronic transitions, which are critical for understanding its behavior in different chemical environments. Additionally, experimental studies have demonstrated its potential as a precursor for synthesizing bioactive molecules and pharmaceutical intermediates.

Another area of interest is the application of Methyl 4-(difluoromethyl)-3-methoxy-2-nitropyridine-5-carboxylate in catalysis. Its unique combination of functional groups makes it an attractive candidate for designing heterogeneous catalysts with enhanced activity and selectivity. Researchers have explored its ability to coordinate with metal ions, leading to catalytic systems that can facilitate challenging chemical transformations.

Furthermore, this compound has shown promise in materials science applications such as organic electronics and optoelectronics. Its ability to form stable coordination bonds with metal ions has been leveraged to develop novel materials with tailored electronic properties for use in devices like light-emitting diodes (LEDs) and solar cells.

In conclusion, Methyl 4-(difluoromethyl)-3-methoxy-2-nitropyridine-5-carboxylate (CAS No. 1805466-69-6) is a versatile compound with a wide range of potential applications across various scientific disciplines. Its unique structural features and functional groups make it an invaluable tool for researchers working in fields such as organic synthesis, catalysis, and materials science. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing modern chemistry.